Triacetin

• CAS No.: 102-76-1
• Product Name: Triacetin
• Molecular Formula: C9H14O6; C9H14O6; C3H5(OCOCH3)3
• Molecular Weight: 218.2 g/mol
• IUPAC Name: 2,3-diacetyloxypropyl acetate
• Standard InChI: InChI=1S/C9H14O6/c1-6(10)13-4-9(15-8(3)12)5-14-7(2)11/h9H,4-5H2,1-3H3
• Standard InChIKey: URAYPUMNDPQOKB-UHFFFAOYSA-N
• Impurities: Triacetin contains trace moisture and acetic acid; ... Commercial triacetin may contain diacetin, as well as monoacetin ...
• SMILES: CC(=O)OCC(COC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)OCC(COC(=O)C)OC(=O)C
• Appearance: Solid powder
• Boiling Point: 259.0 °C; 258-259 °C; 258 °C
• Colorform: Colorless liquid; Colorless somewhat oily liquid
• Density: d204 1.16; 1.1583 g/cu cm at 20 °C; Relative density (water = 1): 1.16; 1.154-1.159
• Flash Point: 280 °F (138 °C) (closed cup); 138 °C c.c.
• Melting Point: Mp -78 °; -78 °C; -78°C; 3 °C
• Physical Description: Liquid; Colourless, somewhat oily liquid having a slightly fatty odour; COLOURLESS OILY LIQUID.; colourless oily liquid with a very slight, ethereal, fruity odou
• Description: Triacetin, also known as enzactin or E1518, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, triacetin is considered to be a triradylglycerol lipid molecule. Triacetin exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Triacetin has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, triacetin is primarily located in the cytoplasm and adiposome. Triacetin can be biosynthesized from acetic acid. Triacetin is a mild, bitter, and clean tasting compound that can be found in fruits and papaya. This makes triacetin a potential biomarker for the consumption of these food products.; Triacetin is a triglyceride obtained by acetylation of the three hydroxy groups of glycerol. It has fungistatic properties (based on release of acetic acid) and has been used in the topical treatment of minor dermatophyte infections. It has a role as a plant metabolite, a solvent, a fuel additive, an adjuvant, a food additive carrier, a food emulsifier, a food humectant and an antifungal drug. It derives from an acetic acid.; A triglyceride that is used as an antifungal agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Chemical stability: Stable under recommended storage conditions.; Stable in usual industrial conditions.
• Solubility: 0.27 M; 58 mg/mL at 25 °C; In water, 52,130 mg/L at 24.5 °C; In water, 58,000 mg/L at 25 °C; Slightly soluble in carbon disulfide; miscible with alcohol, ether, chloroform; Miscible with benzene; very soluble in acetone; Slightly soluble in carbon tetrachloride; Very soluble in alcohol, ether, and organic solvents; Solubility in water, g/100ml at 25 °C:; moderately soluble in water; soluble in organic solvents; miscible (in ethanol)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Enzactin; Triacetin; Triacetyl glycerol; Triacetyl-glycerol; Triacetylglycerol
• Vapor Density: 7.52 (Air = 1); Relative vapor density (air = 1): 7.52
• Vapor Pressure: 0.00 mmHg; 0.00248 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 0.33
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• PubChem Compound: 5541
• Last Modified: Nov 11 2021